Cas no 1807214-63-6 (Ethyl 3-bromo-5-cyano-4-ethylbenzoate)

• Product Name: Ethyl 3-bromo-5-cyano-4-ethylbenzoate
• CAS No: 1807214-63-6
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4796082
• Update Time: 2025-07-21

Ethyl 3-bromo-5-cyano-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-cyano-4-ethylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-10-9(7-14)5-8(6-11(10)13)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： GLNHRIQXEPNBTA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=CC(C#N)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-5-cyano-4-ethylbenzoate

Ethyl 3-bromo-5-cyano-4-ethylbenzoate (CAS No. 1807214-63-6): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 3-bromo-5-cyano-4-ethylbenzoate (CAS No. 1807214-63-6) is a significant compound in the realm of organic synthesis, serving as a crucial intermediate in the development of various pharmaceuticals and agrochemicals. Its unique structural features, characterized by the presence of both bromine and cyano substituents, make it a valuable building block for further functionalization. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in contemporary research.

The molecular structure of Ethyl 3-bromo-5-cyano-4-ethylbenzoate consists of a benzoate core substituted with an ethyl group at the 4-position, a bromine atom at the 3-position, and a cyano group at the 5-position. This arrangement imparts distinct reactivity patterns, making it an attractive candidate for cross-coupling reactions, nucleophilic substitutions, and other transformations essential in medicinal chemistry. The presence of the bromine atom allows for palladium-catalyzed coupling reactions, while the cyano group can be further modified to introduce additional functionalities.

In recent years, there has been growing interest in leveraging such intermediates for the synthesis of bioactive molecules. For instance, researchers have utilized Ethyl 3-bromo-5-cyano-4-ethylbenzoate as a precursor in the development of novel heterocyclic compounds. These heterocycles have shown promise in various biological assays, including anti-inflammatory and anticancer applications. The ability to easily modify the benzoate core allows chemists to explore diverse structural motifs, thereby expanding the pharmacophoric space for drug discovery.

The synthesis of Ethyl 3-bromo-5-cyano-4-ethylbenzoate typically involves a multi-step process starting from commercially available aromatic precursors. One common route involves the bromination of ethyl 4-methylbenzoate followed by cyanation at the appropriate position. Advanced techniques such as transition metal catalysis have been employed to enhance yield and selectivity. For example, palladium-catalyzed cyanation has been reported to provide high yields of the desired product with minimal side reactions.

Recent advancements in synthetic methodologies have also highlighted the utility of flow chemistry in the preparation of Ethyl 3-bromo-5-cyano-4-ethylbenzoate. Flow systems offer advantages such as improved reproducibility, scalability, and reduced solvent consumption. These benefits are particularly relevant in industrial settings where efficiency and sustainability are paramount. Moreover, flow chemistry enables real-time monitoring of reactions, allowing for precise control over reaction conditions and minimizing waste generation.

The applications of Ethyl 3-bromo-5-cyano-4-ethylbenzoate extend beyond pharmaceuticals into the realm of materials science. Its derivatives have been explored as intermediates for organic electronic materials, including organic semiconductors and light-emitting diodes (OLEDs). The conjugated system provided by the benzoate backbone facilitates charge transport properties essential for these applications. Researchers are actively investigating how structural modifications can enhance device performance, paving the way for next-generation electronic materials.

In conclusion, Ethyl 3-bromo-5-cyano-4-ethylbenzoate (CAS No. 1807214-63-6) is a multifaceted compound with broad utility in chemical synthesis. Its unique structural features enable diverse transformations that are critical for developing new drugs and advanced materials. As synthetic methodologies continue to evolve, the potential applications of this intermediate are likely to expand further, reinforcing its importance in modern chemical research.